Cas no 25308-80-9 (2-Propyn-1-aminium,N,N,N-triethyl-, bromide (1:1))

• Product Name: 2-Propyn-1-aminium,N,N,N-triethyl-, bromide (1:1)
• CAS No: 25308-80-9
• MF: C₉H₁₈BrN
• MW: 220.149921894073
• CID: 256597
• PubChem ID: 12385900
• Update Time: 2025-04-19

2-Propyn-1-aminium,N,N,N-triethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-aminium,N,N,N-triethyl-, bromide (1:1)
• triethyl(prop-2-ynyl)azanium,bromide
• N,N,N-triethylpropargylammonium bromide
• N-propargyl-N,N,N-triethylammonium bromide
• NSC209033
• ST001331
• Triaethyl-prop-2-inyl-ammonium, Bromid
• Triaethyl-propargyl-ammonium
• Triaethyl-propinyl-ammonium
• triethyl(prop-2-ynyl)ammonium bromide
• triethylprop-2-ynylamine, bromide
• triethyl-prop-2-ynyl-ammonium, bromide
• triethyl(prop-2-ynyl)azanium;bromide
• NSC-209033
• DTXSID60495731
• N,N,N-Triethylprop-2-yn-1-aminium bromide
• 25308-80-9
• AKOS024273704

• Inchi： 1S/C9H18N.BrH/c1-5-9-10(6-2,7-3)8-4;/h1H,6-9H2,2-4H3;1H/q+1;/p-1
• InChI Key： JFNFJJRPSBTPSG-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC#C)(CC)(CC)CC

Computed Properties

• Exact Mass: 140.14404
• Monoisotopic Mass: 219.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0